1-(4-ethylphenyl)-5-((3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

• IUPAC Name: 1-(4-ethylphenyl)-5-[[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C23H20N6O3/c1-3-15-8-10-16(11-9-15)29-22-18(12-25-29)23(30)28(14-24-22)13-20-26-21(27-32-20)17-6-4-5-7-19(17)31-2/h4-12,14H,3,13H2,1-2H3
• InChI Key: PWDZIKRKXIDDLO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)CC4=NC(=NO4)C5=CC=CC=C5OC
• Molecular Formula: C23H20N6O3
• Molecular Weight: 428.4 g/mol

Description

1-(4-ethylphenyl)-5-((3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C23H20N6O3 and its molecular weight is 428.452. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anticancer Applications

Novel pyrazole derivatives, including those with pyrazolopyrimidin-4(5H)-one structures, have shown promising antimicrobial and anticancer activities. These compounds have been evaluated in vitro for their effectiveness against various bacterial strains and cancer cell lines, exhibiting significant potential as therapeutic agents. For instance, a series of synthesized compounds demonstrated higher anticancer activity than the reference drug, doxorubicin, and exhibited good to excellent antimicrobial activity (Hafez, Abdel-Rhman B. A. El-Gazzar, & Al-Hussain, 2016).

Biological Activity of Novel Derivatives

Research into novel 1H-1,4-diazepine derivatives incorporating a pyrazolopyrimidinone moiety has been conducted, focusing on their antimicrobial, antifungal, and anthelmintic activities. These studies contribute to the understanding of the biological activity of these compounds and their potential utility in developing new therapeutic agents (Rajesh Kumar & Y. Joshi, 2010).

Development of Anticonvulsant Agents

The compound has been explored as a promising new anticonvulsant drug candidate under the code name “Epimidin”. A new HPLC method for the related substances determination of this potential active pharmaceutical ingredient has been developed and validated, highlighting its significance in the pharmaceutical industry (Severina et al., 2021).

Synthesis and Characterization of Derivatives

The synthesis and characterization of novel pyrazolopyrimidines derivatives have been extensively researched for their anticancer and anti-5-lipoxygenase agents, demonstrating the compound's versatility and potential in therapeutic applications. Such studies provide insights into the structure-activity relationships, contributing to the development of more effective and selective therapeutic agents (Rahmouni et al., 2016).